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Compound of Interest
Compound Name: Decyl(Dimethyl)phosphine Oxide

Cat. No.:

' Get Quote

B1226676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for Decyl(dimethyl)phosphine Oxide. The information is compiled from
various sources, including safety data sheets and toxicological testing guidelines, to support its
safe handling and use in research and development.

Chemical and Physical Properties

Decyl(dimethyl)phosphine oxide is an organophosphorus compound with the following key
identifiers and properties.

Property

Value

Chemical Name

Decyl(dimethyl)phosphine oxide

Synonyms APO-10, Dimethyldecylphosphine oxide
CAS Number 2190-95-6

Molecular Formula C12H270P

Molecular Weight 218.32 g/mol
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Hazard Identification and Classification

Decyl(dimethyl)phosphine oxide is classified as an irritant. The following table summarizes
its classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory 3 S
o irritation
tract irritation)

GHS Pictogram:

ls.alt text

Signal Word: Warning

Toxicological Data

Comprehensive toxicological data is essential for a complete understanding of a substance's
potential health effects. Below is a summary of the available data for
Decyl(dimethyl)phosphine oxide.

Acute Toxicity

Quantitative data on the acute toxicity of a closely related phosphine oxide indicates low
toxicity via oral and dermal routes.
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Route Species Test Result

Oral Rat LD50 >5000 mg/kg[1]

Dermal Rabbit LD50 >5000 mg/kg[1]

Inhalation - LC50 Data not available
Irritation

Skin Irritation: Studies on rabbits have shown that Decyl(dimethyl)phosphine oxide is not
irritating to the skin. In a study following OECD Guideline 404, a 4-hour semi-occlusive dermal
application of the substance to three rabbits resulted in no observable dermal reactions. The
Primary Irritation Index was calculated to be 0.0.

Eye Irritation: An eye irritation study in rabbits, following OECD Guideline 405, indicated that
Decyl(dimethyl)phosphine oxide is minimally irritating to the eye. Following a single
instillation, crimson-red conjunctival appearance with very-slight chemosis was observed,
which resolved by day 8. The highest total mean score was 7.3 at the 24-hour observation.

Sensitization

Skin Sensitization: A safety data sheet for a related phosphine oxide indicates that it is
sensitizing to the skin in guinea pigs (GPMT).[1] However, specific data for
Decyl(dimethyl)phosphine oxide is not available.

Respiratory Sensitization: No data is currently available on the potential of
Decyl(dimethyl)phosphine oxide to cause respiratory sensitization.

Mutagenicity

No specific mutagenicity data (e.g., Ames test, chromosomal aberration assay) for
Decyl(dimethyl)phosphine oxide was found in the public domain.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies.
The following sections outline the standard protocols for key toxicological endpoints.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
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Click to download full resolution via product page
OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Obser Period End: Calculation of mean scores and classification
I sacof one eye | * { - Ocular reactions (comea, iis, conjunctiv instilation

Click to download full resolution via product page

OECD 405 Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)

This in vitro assay is widely used to assess the mutagenic potential of a substance.
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Preparation

Prepare various concentrations Prepare S9 mix for Select bacterial strains
of test substance metabolic activation (e.g., S. typhimurium, E. coli)

Ex re

Plate Incorporation Method: Pre-incubation Method:
Mix bacteria, test substance, (£S9), Incubate bacteria, test substance, (£S9)
and molten top agar. Pour onto minimal glucose agar plates. before adding top agar and plating.

Incubate plates at 37°C for 48-72 hours

Analysis

Count revertant colonies

'

Compare to negative (solvent)
and positive controls

l

Evaluate for a dose-dependent
increase in revertants

Click to download full resolution via product page

Ames Test General Workflow

Handling and Safety Precautions

Based on the available data, the following handling and safety precautions are recommended.
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Engineering Controls

e Use in a well-ventilated area.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from oxidizing agents.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: May produce carbon oxides and phosphorus oxides upon
combustion.

Logical Relationship of Hazard Assessment

The process of assessing the health and safety of a chemical involves a logical flow of
information gathering and evaluation.
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Data Gathering

[Physicallchemical Propenies) Cn Silico / QSAR Predictions) Cn Vitro Toxicity Data] Cn Vivo Animal Data] [Human Data (if availableD

Hazard Identification

[Sensitization] [Mutagenicita (Carcinogenicity) [Reproductive Toxicity)
k

racterization

Y

[Acute Toxicity) Crritation/CorrosiorD
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N
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Click to download full resolution via product page

Logical Flow of Chemical Hazard Assessment

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Users should always consult the most current SDS
for Decyl(dimethyl)phosphine Oxide before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-phosphine-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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